Cas no 89245-41-0 (2-(4-Bromo-1H-indol-3-yl)acetic acid)

2-(4-Bromo-1H-indol-3-yl)acetic acid structure

89245-41-0 structure

Product Name:2-(4-Bromo-1H-indol-3-yl)acetic acid

CAS No:89245-41-0

MF:C₁₀H₈BrNO₂

MW:254.080021858215

MDL:MFCD09751717

CID:711482

PubChem ID:13499084

Update Time:2024-11-26

2-(4-Bromo-1H-indol-3-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

- 2-(4-Bromo-1H-indol-3-yl)acetic acid
- 1H-Indole-3-aceticacid, 4-bromo-
- (4-bromo-1H-indol-3-yl)acetic acid
- (4-bromo-1H-indole-3-yl)acetic acid
- 1H-Indole-3-aceticacid,4-bromo
- 4-bromo-3-indoleacetic acid
- 4-Bromo-1H-indole-3-acetic acid
- 4-Bromoindole-3-acetic Acid
- 1H-Indole-3-acetic acid, 4-bromo-
- AQIDQZFQDRENOY-UHFFFAOYSA-N
- (4-Bromo-1H-indol-3-yl)-acetic acid
- SY058557
- AB0027389
- ST2416097
- W9217
- 4-Bromo-1H-indole-3-acetic acid (ACI)
- F2113-0650
- SCHEMBL3562093
- MFCD09751717
- 4-bromoindole-3-aceticacid
- 1H-Indole-3-aceticacid,4-bromo-(9CI)
- NS-03825
- Z1269131875
- 89245-41-0
- AKOS005207334
- EN300-116959
- CS-0156994
- DTXSID40542292
- MDL： MFCD09751717
- Inchi： 1S/C10H8BrNO2/c11-7-2-1-3-8-10(7)6(5-12-8)4-9(13)14/h1-3,5,12H,4H2,(H,13,14)
- InChI Key： AQIDQZFQDRENOY-UHFFFAOYSA-N
- SMILES： O=C(CC1C2C(=CC=CC=2Br)NC=1)O

Computed Properties

Exact Mass: 252.97400
Monoisotopic Mass: 252.97384g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 234
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 2.2
Topological Polar Surface Area: 53.1

Experimental Properties

Density: 1.746
Melting Point: 185-187 ºC (dec.)
PSA: 53.09000
LogP: 2.55750

2-(4-Bromo-1H-indol-3-yl)acetic acid Customs Data

HS CODE：2933990090
Customs Data：

China Customs Code:
2933990090

Overview:

2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-(4-Bromo-1H-indol-3-yl)acetic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-WR557-200mg	2-(4-Bromo-1H-indol-3-yl)acetic acid	89245-41-0	98%	200mg	363.0CNY	2021-08-04
Chemenu	CM148783-5g	2-(4-Bromo-1H-indol-3-yl)acetic acid	89245-41-0	95%+	5g	$320	2021-08-05
Chemenu	CM148783-10g	2-(4-Bromo-1H-indol-3-yl)acetic acid	89245-41-0	95%+	10g	$533	2021-08-05
Chemenu	CM148783-25g	2-(4-Bromo-1H-indol-3-yl)acetic acid	89245-41-0	95%+	25g	$1066	2021-08-05
Chemenu	CM148783-250mg	2-(4-Bromo-1H-indol-3-yl)acetic acid	89245-41-0	95%+	250mg	$80	2023-02-01
Chemenu	CM148783-1g	2-(4-Bromo-1H-indol-3-yl)acetic acid	89245-41-0	95%+	1g	$142	2023-02-01
Chemenu	CM148783-5g	2-(4-Bromo-1H-indol-3-yl)acetic acid	89245-41-0	95%+	5g	$340	2023-02-01
Chemenu	CM148783-25g	2-(4-Bromo-1H-indol-3-yl)acetic acid	89245-41-0	95%+	25g	$1386	2023-02-01
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	B897264-10g	4-Bromoindole-3-acetic Acid	89245-41-0	98%	10g	5,713.00	2021-05-17
Matrix Scientific	075814-250mg	2-(4-Bromo-1H-indol-3-yl)acetic acid, 95+%	89245-41-0	95+%	250mg	$231.00	2023-09-09

2-(4-Bromo-1H-indol-3-yl)acetic acid Production Method

Production Method 1

89245-41-0

Reaction Conditions

1.1 Reagents: Cesium carbonate Solvents: Methanol , Tetrahydrofuran ; 20 h, 80 °C
1.2 Reagents: Hydrochloric acid Solvents: Water ; pH 2

Reference

: Facile synthesis of indole 3-acetic acid and azaindole 3-acetic acid derivatives

Yamada, Koji; Ohta, Mariko; Kitamura, Go; Tsutsumiguchi, Suzuka; Nishi, Takahide, Tetrahedron, 2023, 135,

Production Method 2

52488-36-5

33797-51-2

89245-41-0

Reaction Conditions

1.1 Solvents: Acetic acid , Acetonitrile ; 3 h, rt; 1 h, rt
1.2 Reagents: Potassium hydroxide Solvents: Water ; rt
1.3 Reagents: Methyl iodide Solvents: Ethanol ; 18 h, rt
1.4 Solvents: Dimethylformamide , Water ; 4 h, 70 °C
1.5 Reagents: Potassium hydroxide Solvents: Methanol , Water ; 2 h, 100 °C; 100 °C → 0 °C
1.6 Reagents: Hydrochloric acid Solvents: Water ; acidified

Reference

: Asymmetric Dearomatizing Fluoroamidation of Indole Derivatives with Dianionic Phase-Transfer Catalyst

Egami, Hiromichi ; Hotta, Ryo; Otsubo, Minami; Rouno, Taiki; Niwa, Tomoki; et al, Organic Letters, 2020, 22(14), 5656-5660

Production Method 3

89434-01-5

89245-41-0

Reaction Conditions

1.1 Reagents: Sodium hydroxide Solvents: Methanol , Water

Reference

: The chemistry of indoles. XXIV. Syntheses of 3-indoleacetic acid and 3-indoleacetonitrile having a halo group and a carbon functional group at the 4-position

Somei, Masanori; Kizu, Kiyomi; Kunimoto, Masako; Yamada, Fumio, Chemical & Pharmaceutical Bulletin, 1985, 33(9), 3696-708

2-(4-Bromo-1H-indol-3-yl)acetic acid Raw materials

2-(4-Bromo-1H-indol-3-yl)acetic acid Preparation Products

2-(4-Bromo-1H-indol-3-yl)acetic acid (89245-41-0)

2-(4-Bromo-1H-indol-3-yl)acetic acid Related Literature

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Cas no 89245-41-0 (2-(4-Bromo-1H-indol-3-yl)acetic acid)

2-(4-Bromo-1H-indol-3-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

Computed Properties

Experimental Properties

2-(4-Bromo-1H-indol-3-yl)acetic acid Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

2-(4-Bromo-1H-indol-3-yl)acetic acid Pricemore >>

2-(4-Bromo-1H-indol-3-yl)acetic acid Production Method

Production Method 1

Production Method 2

Production Method 3

2-(4-Bromo-1H-indol-3-yl)acetic acid Raw materials

2-(4-Bromo-1H-indol-3-yl)acetic acid Preparation Products

2-(4-Bromo-1H-indol-3-yl)acetic acid Related Literature

Related Categories

89245-41-0 (2-(4-Bromo-1H-indol-3-yl)acetic acid) Related Products